Cas no 215032-19-2 (2,3,5,6-Tetramethylisonicotinamide)

• Product Name: 2,3,5,6-Tetramethylisonicotinamide
• CAS No: 215032-19-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 243026
• PubChem ID: 2762496
• Update Time: 2025-05-26

2,3,5,6-Tetramethylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetramethylisonicotinamide
• 2,3,5,6-TETRAMETHYLPYRIDINE-4-CARBOXAMIDE
• 4-Pyridinecarboxamide,2,3,5,6-tetramethyl-
• DTXSID10376263
• AKOS006278603
• 2,3,5,6-tetramethyl-4-pyridinecarboxamide
• A815420
• 215032-19-2
• FT-0609437

• Inchi： 1S/C10H14N2O/c1-5-7(3)12-8(4)6(2)9(5)10(11)13/h1-4H3,(H2,11,13)
• InChI Key： NEZFZRVPCGKGCF-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=C(C)N=C(C)C=1C)N

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 220.1°Cat760mmHg
• Flash Point: 86.9°C
• Refractive Index: 1.544
• PSA: 55.98000
• LogP: 2.11440

Additional information on 2,3,5,6-Tetramethylisonicotinamide

Recent Advances in the Study of 2,3,5,6-Tetramethylisonicotinamide (CAS: 215032-19-2)

2,3,5,6-Tetramethylisonicotinamide (CAS: 215032-19-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have focused on elucidating its molecular mechanisms, pharmacological properties, and potential therapeutic uses. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in the scientific community.

One of the key areas of interest in recent research has been the compound's role as a modulator of specific biological pathways. Studies have demonstrated that 2,3,5,6-Tetramethylisonicotinamide exhibits unique binding affinities to certain protein targets, which could be leveraged for the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as an allosteric modulator of G-protein-coupled receptors (GPCRs), a class of proteins that are critical targets in drug discovery.

In addition to its pharmacological properties, researchers have also investigated the synthetic pathways and structural modifications of 2,3,5,6-Tetramethylisonicotinamide to enhance its bioavailability and therapeutic efficacy. A recent paper in Organic & Biomolecular Chemistry detailed a novel synthetic route that improves the yield and purity of the compound, addressing some of the challenges associated with its large-scale production. These advancements are crucial for translating laboratory findings into clinically viable treatments.

Another significant development is the exploration of 2,3,5,6-Tetramethylisonicotinamide in the context of neurodegenerative diseases. Preliminary in vitro and in vivo studies have suggested that the compound may exhibit neuroprotective effects, potentially offering a new avenue for treating conditions such as Alzheimer's and Parkinson's diseases. However, further research is needed to validate these findings and understand the underlying mechanisms.

Despite the promising results, challenges remain in the development and application of 2,3,5,6-Tetramethylisonicotinamide. Issues such as off-target effects, metabolic stability, and toxicity profiles need to be thoroughly investigated to ensure its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2,3,5,6-Tetramethylisonicotinamide (CAS: 215032-19-2) represents a promising candidate for future drug development, with its unique pharmacological properties and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and synthetic optimization, paving the way for its potential use in treating a variety of diseases. This brief underscores the importance of continued investment in research and development to fully realize the compound's therapeutic potential.